Cas no 26583-82-4 (Benzenemethanol,3-fluoro-2,4-dimethyl-)

• Product Name: Benzenemethanol,3-fluoro-2,4-dimethyl-
• CAS No: 26583-82-4
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 249816
• PubChem ID: 53422901
• Update Time: 2025-07-24

Benzenemethanol,3-fluoro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-fluoro-2,4-dimethyl-
• (3-fluoro-2,4-dimethylphenyl)methanol
• 2-(4-FLUOROPHENYL)PROPAN-2-OL
• 2,4-DIMETHYL-3-FLUOROBENZYL ALCOHOL
• 3-Fluor-2.4-dimethylbenzylalkohol
• Benzenemethanol,3-fluoro-2,4-dimethyl
• CS-0193703
• E90082
• Benzenemethanol, 3-fluoro-2,4-dimethyl-
• 26583-82-4
• (3-fluoro-2, 4-dimethylphenyl)methanol
• MFCD07777169
• DTXSID90698172

• Inchi： 1S/C9H11FO/c1-6-3-4-8(5-11)7(2)9(6)10/h3-4,11H,5H2,1-2H3
• InChI Key： YWYLXIPJKBAWNA-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(CO)=C1C

Computed Properties

• Exact Mass: 154.07900
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 1.93480

Benzenemethanol,3-fluoro-2,4-dimethyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzenemethanol,3-fluoro-2,4-dimethyl-

Comprehensive Overview of Benzenemethanol,3-fluoro-2,4-dimethyl- (CAS No. 26583-82-4): Properties, Applications, and Industry Insights

Benzenemethanol,3-fluoro-2,4-dimethyl- (CAS No. 26583-82-4) is a fluorinated aromatic compound with a molecular formula of C9H11FO. This specialty chemical has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both fluoro and methyl substituents on the benzene ring enhances its reactivity and makes it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, 3-fluoro-2,4-dimethylbenzenemethanol serves as a key building block for the synthesis of bioactive molecules. Researchers have explored its potential in developing novel anti-inflammatory and antimicrobial agents, aligning with current global health trends. The compound's fluorinated aromatic structure contributes to improved metabolic stability and membrane permeability in drug candidates—a hot topic in modern medicinal chemistry discussions.

From a material science perspective, this compound demonstrates interesting properties for advanced polymer applications. Its aromatic core with fluoro-substituents can influence polymer chain interactions, potentially leading to materials with enhanced thermal stability and chemical resistance. These characteristics are particularly relevant in the development of high-performance coatings and electronic materials, addressing growing market demands in renewable energy and electronics sectors.

The synthesis of Benzenemethanol,3-fluoro-2,4-dimethyl- typically involves multi-step processes including Friedel-Crafts alkylation and halogenation reactions. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yield and reduce environmental impact—a response to increasing industry emphasis on sustainable manufacturing practices. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, which is critical for its various applications.

Market analysts note growing interest in fluorinated compounds like 26583-82-4, driven by expanding applications in life sciences and advanced materials. The compound's stability and reactivity profile make it particularly valuable for custom synthesis services catering to pharmaceutical and specialty chemical industries. Regulatory considerations for such compounds continue to evolve, with particular attention to REACH compliance and product stewardship in global markets.

In research settings, 3-fluoro-2,4-dimethylbenzenemethanol has been investigated for its potential in catalysis and molecular recognition systems. The electron-withdrawing fluoro group combined with the steric effects of methyl substituents creates interesting electronic properties that can be exploited in supramolecular chemistry applications. These fundamental studies contribute to the broader understanding of structure-activity relationships in aromatic systems.

Handling and storage of Benzenemethanol,3-fluoro-2,4-dimethyl- require standard precautions for organic compounds, including protection from moisture and extreme temperatures. The compound's physicochemical properties—including its melting point, solubility profile, and stability—have been well-characterized to ensure proper laboratory safety and material compatibility in industrial processes.

Future research directions for this compound may explore its potential in bioorthogonal chemistry and click chemistry applications, particularly in pharmaceutical development and bioconjugation techniques. The growing demand for fluorine-containing building blocks in drug discovery suggests continued relevance for 26583-82-4 in coming years, especially as researchers seek to address challenges in drug delivery and targeted therapies.